4-Methylumbelliferyl 6-Thio-palmitate-β-D-glucopyranoside
4-Methylumbelliferyl 6-Thio-palmitate-β-D-glucopyranoside
4-Methylumbelliferyl 6-thio-palmitate-β-D-glucopyranoside is a fluorogenic substrate of palmitoyl-protein thioesterase (PPT, also known as CLN1), a lysosomal hydrolase that removes long-chain fatty acyl groups from modified cysteine residues in proteins. This substrate is used in assays that measure PPT activity, which is commonly deficient in the neurodegenerative disorder known as infantile neuronal ceroid lipofuscinosis.
Brand Name:
Vulcanchem
CAS No.:
229644-17-1
VCID:
VC0015801
InChI:
InChI=1S/C32H48O8S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-28(34)41-21-26-29(35)30(36)31(37)32(40-26)38-23-17-18-24-22(2)19-27(33)39-25(24)20-23/h17-20,26,29-32,35-37H,3-16,21H2,1-2H3/t26-,29-,30+,31-,32-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)SCC1C(C(C(C(O1)OC2=CC3=C(C=C2)C(=CC(=O)O3)C)O)O)O
Molecular Formula:
C32H48O8S
Molecular Weight:
592.8
4-Methylumbelliferyl 6-Thio-palmitate-β-D-glucopyranoside
CAS No.: 229644-17-1
Reference Standards
VCID: VC0015801
Molecular Formula: C32H48O8S
Molecular Weight: 592.8
| CAS No. | 229644-17-1 |
|---|---|
| Product Name | 4-Methylumbelliferyl 6-Thio-palmitate-β-D-glucopyranoside |
| Molecular Formula | C32H48O8S |
| Molecular Weight | 592.8 |
| IUPAC Name | S-[[(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl] hexadecanethioate |
| Standard InChI | InChI=1S/C32H48O8S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-28(34)41-21-26-29(35)30(36)31(37)32(40-26)38-23-17-18-24-22(2)19-27(33)39-25(24)20-23/h17-20,26,29-32,35-37H,3-16,21H2,1-2H3/t26-,29-,30+,31-,32-/m1/s1 |
| Standard InChIKey | XCNUAQFXJPMZLU-BPXMXZQQSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)SCC1C(C(C(C(O1)OC2=CC3=C(C=C2)C(=CC(=O)O3)C)O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | 4-Methylumbelliferyl 6-thio-palmitate-β-D-glucopyranoside is a fluorogenic substrate of palmitoyl-protein thioesterase (PPT, also known as CLN1), a lysosomal hydrolase that removes long-chain fatty acyl groups from modified cysteine residues in proteins. This substrate is used in assays that measure PPT activity, which is commonly deficient in the neurodegenerative disorder known as infantile neuronal ceroid lipofuscinosis. |
| Synonyms | 4-Methyl-7-[[6-S-(1-oxohexadecyl)-6-thio-β-D-glucopyranosyl]oxy]- 2H-1-benzopyran-2-one; Mu-6S-Palm-β-Glc; |
| PubChem Compound | 71750703 |
| Last Modified | Nov 11 2021 |
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